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Cat. No.: B1676530 Get Quote

An Overview for Researchers, Scientists, and Drug Development Professionals

Introduction
Metribuzin is a selective triazinone herbicide that has been a vital tool in agriculture for

decades for the control of a wide range of broadleaf and grassy weeds.[1] It can be applied

both pre- and post-emergence in a variety of crops, including soybeans, potatoes, tomatoes,

and sugarcane.[2][3] Its primary mechanism of action is the inhibition of photosynthesis in

susceptible plant species.[1][4] This technical guide provides a comprehensive overview of the

history, development, chemical properties, mechanism of action, and experimental evaluation

of Metribuzin.

History and Development
Metribuzin was first reported in 1968 and subsequently marketed in 1971.[5] It was developed

by Bayer CropScience and is sold under various trade names, including Sencor and Lexone.[5]

[6] In the United States, Metribuzin was first registered for use as a herbicide in 1973.

The European Union (EU) first approved Metribuzin in 2007.[4] However, due to concerns

about its potential endocrine-disrupting properties and risks to bees, the EU has decided not to

renew its approval, with a complete phase-out expected by November 2025.[7][8][9]
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Metribuzin is a colorless, crystalline solid with the chemical formula C8H14N4OS.[2] Its

chemical and physical properties are summarized in the table below.

Property Value

IUPAC Name
4-amino-6-tert-butyl-3-(methylthio)-1,2,4-triazin-

5(4H)-one[2]

CAS Number 21087-64-9[2]

Molar Mass 214.29 g/mol [2]

Appearance Colorless, crystalline solid[2]

Melting Point 125.5–126.5 °C[2]

Water Solubility 1200 mg/L at 20 °C

Vapor Pressure 5.8 x 10⁻⁷ hPa at 20 °C

Octanol-Water Partition Coefficient (log Kow) 1.6-1.8

Mechanism of Action: Inhibition of Photosystem II
Metribuzin's herbicidal activity stems from its ability to inhibit photosynthesis. Specifically, it

disrupts the electron transport chain in Photosystem II (PSII) by binding to the D1 protein.[2][3]

This binding occurs at the QB-binding niche on the D1 protein, which is also the binding site for

plastoquinone, a key molecule in the electron transport chain. By competitively inhibiting the

binding of plastoquinone, Metribuzin effectively blocks the flow of electrons, leading to a halt in

CO2 fixation and the production of ATP and NADPH, which are essential for plant growth. This

ultimately results in the death of the susceptible plant. Molecular docking studies have shown

that Metribuzin forms a hydrogen bond with the His215 residue of the D1 protein.[10][11]
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Mechanism of Metribuzin Action
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Workflow for a Dose-Response Bioassay

Experimental Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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